Cas no 20228-96-0 (2-{[(2-chloro-6-methylphenyl)carbamoyl]oxy}-N,N-dimethylethanaminium chloride)

• Product Name: 2-{[(2-chloro-6-methylphenyl)carbamoyl]oxy}-N,N-dimethylethanaminium chloride
• CAS No: 20228-96-0
• MF: C₁₂H₁₈Cl₂N₂O₂
• MW: 293.189521312714
• CID: 1392579
• PubChem ID: 30036
• Update Time: 2025-04-20

2-{[(2-chloro-6-methylphenyl)carbamoyl]oxy}-N,N-dimethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-chloro-6-methylphenyl)carbamoyl]oxy}-N,N-dimethylethanaminium chloride
• 20228-96-0
• 2-Chloro-6-methylcarbanilic acid 2-(dimethylamino)ethyl ester hydrochloride
• 2-[(2-chloro-6-methylphenyl)carbamoyloxy]ethyl-dimethylazanium;chloride
• K 486
• 2-(Dimethylamino)ethyl 2-chloro-6-methylcarbanilate hydrochloride
• Carbamic acid, (2-chloro-6-methylphenyl)-, 2-(dimethylamino)ethyl ester, monohydrochloride (9CI)
• CARBANILIC ACID, 2-CHLORO-6-METHYL-, 2-(DIMETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE

• Inchi： 1S/C12H17ClN2O2.ClH/c1-9-5-4-6-10(13)11(9)14-12(16)17-8-7-15(2)3;/h4-6H,7-8H2,1-3H3,(H,14,16);1H
• InChI Key： HZKKWJABACSFEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(=O)OCC[NH+](C)C.[Cl-]

Computed Properties

• Exact Mass: 273.9338
• Monoisotopic Mass: 292.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 46.3